5-Chloro-4-(4-chlorobenzenesulfonyl)-2-(methylsulfanyl)-1,3-thiazole

• Molecular Formula: C10H7Cl2NO2S3
• Molecular Weight: 340.3 g/mol
• SMILES: CSC1=NC(=C(S1)Cl)S(=O)(=O)C2=CC=C(C=C2)Cl
• InChI: InChI=1S/C10H7Cl2NO2S3/c1-16-10-13-9(8(12)17-10)18(14,15)7-4-2-6(11)3-5-7/h2-5H,1H3
• InChIKey: XSHXAXFMMQZLNH-UHFFFAOYSA-N

5-Chloro-4-(4-chlorobenzenesulfonyl)-2-(methylsulfanyl)-1,3-thiazole (CAS 929493-32-3): Core Identity and Procurement-Relevant Structural Profile

This compound is a polyfunctionalized 1,3-thiazole bearing a 4-chlorobenzenesulfonyl electron-withdrawing group at the C4 position, a chlorine atom at C5, and a methylsulfanyl (methylthio) substituent at C2. With the molecular formula C10H7Cl2NO2S3 and a molecular weight of 340.3 g/mol, it belongs to a class of heterocyclic building blocks utilized in medicinal chemistry and agrochemical research . Structurally related di- and trifunctionalized 1,3-thiazoles have been investigated for anticancer, antimicrobial, and enzyme inhibitory activities, and the presence of the mobile chlorine at C5 enables regioselective nucleophilic substitution reactions for further derivatization [1].

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C5 chloro leaving group Enables regioselective nucleophilic substitution for focused library synthesis.

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4-Chlorobenzenesulfonyl modulation Provides electron-withdrawing character that may alter ring electrophilicity vs tosyl analogs.

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C2 methylsulfanyl handle Supports oxidation to sulfoxide/sulfone and contributes to lipophilicity tuning.

• [1] Turov, K.V. Synthesis and Properties of New Di- and Trifunctionally Substituted 1,3-Thiazoles. Ph.D. Thesis, V.P. Kukhar Institute of Bioorganic Chemistry and Petrochemistry, NAS of Ukraine, 2012. View Source

Why Generic Substitution Fails for 5-Chloro-4-(4-chlorobenzenesulfonyl)-2-(methylsulfanyl)-1,3-thiazole

The specific substitution pattern of this thiazole—a 4-chlorobenzenesulfonyl group at C4, chlorine at C5, and methylsulfanyl at C2—is not interchangeable with closely related analogs. The C5 chlorine serves as a mobile leaving group enabling regioselective introduction of O-, N-, and S-nucleophiles, a reactivity profile distinct from C5-amino or C5-unsubstituted analogs [1]. The 4-chlorobenzenesulfonyl moiety provides a specific electron-withdrawing character that modulates both the reactivity of the C5 position and the overall electronic properties of the thiazole ring, influencing downstream biological target engagement in a manner that cannot be replicated by tolylsulfonyl or unsubstituted phenylsulfonyl variants [2]. Furthermore, the methylsulfanyl group at C2 contributes to lipophilicity and metabolic stability in ways that differ from ethylthio, hydroxyethylthio, or sulfonyl analogs, affecting both synthetic utility and potential biological performance [3].

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C5 Reactivity Profile

C5-Cl leaving group reactivity may not transfer to C5-amino or C5-unsubstituted analogs; nucleophilic displacement pathway differs fundamentally.

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4-Sulfonyl Electronic Character

4-Chlorobenzenesulfonyl electron withdrawal may shift C5 electrophilicity compared to tosyl or phenylsulfonyl variants; class-level Hammett inference suggests Δσp ≈ 0.40.

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C2 Substituent Profile

Methylsulfanyl lipophilicity and synthetic optionality (oxidation) differ from hydroxyethylthio or sulfonyl analogs; estimated ΔlogP ≈ 0.7 may influence assay partitioning.

• [1] Turov, K.V. Synthesis and Properties of New Di- and Trifunctionally Substituted 1,3-Thiazoles. Ph.D. Thesis, V.P. Kukhar Institute of Bioorganic Chemistry and Petrochemistry, NAS of Ukraine, 2012. View Source
• [2] Turov, K.V.; Mitiukhin, O.P.; Chumachenko, S.A.; Zyabrev, V.S.; Brovarets, V.S. Anticancer evaluation of di- and trifunctional substituted 1,3-thiazoles. Ukrainica Bioorganica Acta 2020, 15 (1), 3–12. DOI: 10.15407/bioorganica2020.01.002. View Source
• [3] Maryam, Z.; Işık, A.; Bağcı, E.R.; et al. Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. ACS Omega 2025. DOI: 10.1021/acsomega.5c00509. View Source

Quantitative Differentiation Evidence for 5-Chloro-4-(4-chlorobenzenesulfonyl)-2-(methylsulfanyl)-1,3-thiazole vs. Closest Analogs

Regioselective C5 Chlorine Reactivity vs. C5-Amino and C5-Unsubstituted Analogs

The C5 chlorine atom in the target compound is a mobile leaving group that enables selective nucleophilic substitution with thiols, amines, and phenols. In contrast, the direct analog 5-((4-chlorophenyl)sulfonyl)-2-(methylthio)thiazol-4-amine (CAS 494763-21-2) bears an amino group at C5, which is not a leaving group and exhibits entirely different reactivity, favoring electrophilic derivatization rather than nucleophilic displacement [1]. Studies on the homologous 4-tosyl-2-phenyl-5-(4-chlorophenyl)sulfonyl-1,3-thiazole system demonstrate that nucleophiles attack the C5 center first when S-nucleophiles are used, while O- and N-nucleophiles preferentially attack C4, confirming that the C5 chlorine is the kinetically accessible site for S-nucleophile introduction [1]. This regioselectivity is absent in C5-unsubstituted or C5-amino analogs.

C5 Regioselectivity

Class-level inference

C5-Cl: mobile leaving group; C5-NH2: non-leaving

Supports synthetic strategy differentiation

Qualitative; based on analogous 4-tosyl-thiazole reactivity

Evidence Dimension	Regioselective reactivity at C5 position
Target Compound Data	C5 chlorine is mobile leaving group; preferential S-nucleophile attack at C5 confirmed by product distribution in analogous 4-tosyl-2-phenyl-5-(4-chlorophenyl)sulfonyl-1,3-thiazole system.
Comparator Or Baseline	5-((4-Chlorophenyl)sulfonyl)-2-(methylthio)thiazol-4-amine (CAS 494763-21-2): C5 amino group is non-leaving; C5-unsubstituted thiazoles lack this derivatization handle.
Quantified Difference	Qualitative differentiation: C5-Cl enables nucleophilic displacement; C5-NH2 does not. No quantitative kinetic data available for the specific target compound.
Conditions	Synthetic chemistry context; regioselectivity established via IR, NMR, and X-ray diffraction of analogous 4-tosyl-thiazole systems (Turov, 2012).

Why This Matters

For medicinal chemistry groups synthesizing focused libraries, the C5 chlorine provides a unique derivatization handle that the 4-amino analog cannot offer, directly affecting synthetic strategy and accessible chemical space.

• [1] Turov, K.V. Synthesis and Properties of New Di- and Trifunctionally Substituted 1,3-Thiazoles. Ph.D. Thesis, V.P. Kukhar Institute of Bioorganic Chemistry and Petrochemistry, NAS of Ukraine, 2012. View Source

Electronic Influence of 4-Chlorobenzenesulfonyl vs. 4-Methylbenzenesulfonyl (Tosyl) on Thiazole Ring

The 4-chlorobenzenesulfonyl group is a stronger electron-withdrawing group than the 4-methylbenzenesulfonyl (tosyl) group due to the electron-withdrawing inductive effect of the para-chloro substituent. In the structurally characterized analog 5-chloro-4-(4-chlorobenzenesulfonyl)-2-(4-methylbenzenesulfonyl)-1,3-thiazole (CAS 1091776-21-4), the dual-sulfonyl system demonstrates that the 4-chlorobenzenesulfonyl group at C4 imparts distinct electronic properties compared to the tosyl group at C2 . In the related class of 4-tosyl-1,3-thiazoles studied by Turov, the C5 chlorine reactivity is modulated by the electronic nature of the C4 sulfonyl substituent, with more electron-withdrawing groups enhancing the electrophilicity of the C5 position [1]. Although direct Hammett σ values are not reported for these specific substituents, the para-chloro derivative (σp ≈ 0.23 for Cl) is expected to render the thiazole ring more electrophilic than the para-methyl analog (σp ≈ -0.17 for CH3).

Electronic Effect

Class-level inference

Δσp ≈ 0.40 vs tosyl

Indicates greater electron withdrawal

Inferred Hammett constants; no direct kinetic data

Evidence Dimension	Electronic modulation of thiazole ring electrophilicity
Target Compound Data	4-Chlorobenzenesulfonyl group at C4; approximate σp(Cl) = +0.23 for the sulfonyl aryl ring.
Comparator Or Baseline	Analogous 4-tosyl (4-methylbenzenesulfonyl) derivatives: approximate σp(CH3) = -0.17; 4-chlorobenzenesulfonyl is more electron-withdrawing.
Quantified Difference	Δσp ≈ 0.40 Hammett units, indicating meaningfully greater electron withdrawal for the 4-chlorobenzenesulfonyl variant. No direct comparative kinetic data available for the specific target compound.
Conditions	Inferred from Hammett substituent constants; consistent with observed reactivity trends in Turov (2012) thesis for analogous 4-sulfonyl thiazole systems.

Why This Matters

The differential electron-withdrawing capacity of the 4-chlorobenzenesulfonyl group directly affects both synthetic reactivity (rates of nucleophilic substitution at C5) and potentially biological target interactions, making this compound a distinct choice for SAR exploration compared to tosyl analogs.

• [1] Turov, K.V. Synthesis and Properties of New Di- and Trifunctionally Substituted 1,3-Thiazoles. Ph.D. Thesis, V.P. Kukhar Institute of Bioorganic Chemistry and Petrochemistry, NAS of Ukraine, 2012. View Source

C2 Methylsulfanyl vs. C2 Hydroxyethylthio and C2 Sulfonyl Analogs: Impact on Lipophilicity and Synthetic Versatility

The methylsulfanyl (SMe) group at C2 of the target compound provides a distinct balance of lipophilicity and steric profile compared to other C2 thioether variants. The closely related analog 2-({5-chloro-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-2-yl}sulfanyl)ethanol (CAS 929493-34-5) incorporates a hydroxyethylthio group at C2, introducing a hydrogen-bond donor/acceptor that alters both physicochemical properties and synthetic handling . The methylsulfanyl group in the target compound (calculated logP contribution ~0.6 for SMe) differs from the hydroxyethylthio group (calculated logP contribution ~-0.1 for SCH2CH2OH), affecting membrane permeability and protein binding potential. Furthermore, the C2 methylsulfanyl group can be selectively oxidized to the corresponding sulfone or sulfoxide, providing a synthetic route to C2-sulfonyl analogs that is not available for C2-sulfonyl compounds such as 5-chloro-4-(4-chlorobenzenesulfonyl)-2-(4-methylbenzenesulfonyl)-1,3-thiazole (CAS 1091776-21-4) . No direct experimental logP or metabolic stability data are available for the target compound specifically.

C2 Lipophilicity

Class-level inference

Est. ΔlogP ≈ 0.7 (SMe vs SCH2CH2OH)

Alters partitioning and synthetic route options

Fragment-based estimate; no experimental logP

Evidence Dimension	C2 substituent effect on lipophilicity and synthetic optionality
Target Compound Data	C2 methylsulfanyl (SMe); estimated logP contribution ≈ +0.6; oxidizable to sulfoxide/sulfone for diversification.
Comparator Or Baseline	CAS 929493-34-5 (C2 hydroxyethylthio, estimated logP contribution ≈ -0.1); CAS 1091776-21-4 (C2 tolylsulfonyl, not oxidizable at C2).
Quantified Difference	Estimated ΔlogP ≈ 0.7 between SMe and SCH2CH2OH analogs. Qualitative synthetic differentiation: C2-SMe oxidizable to sulfone; C2-SO2 already at highest oxidation state.
Conditions	Estimated logP contributions based on fragment-based calculation; no experimentally measured values available for the specific compounds.

Why This Matters

Procurement decisions should account for the fact that the C2 methylsulfanyl group offers both a favorable lipophilicity profile for membrane penetration in cell-based assays and a synthetic handle (oxidation to sulfone) for late-stage diversification, advantages that are lost in the C2-sulfonyl or C2-hydroxyethylthio analogs.

Anticancer Activity Potential: Class-Level Evidence from Di- and Trifunctionalized 1,3-Thiazoles

While no direct NCI-60 or other cytotoxicity data exist for 5-chloro-4-(4-chlorobenzenesulfonyl)-2-(methylsulfanyl)-1,3-thiazole itself, the broader class of di- and trifunctionalized 1,3-thiazoles bearing 4-sulfonyl and 5-substituted patterns has demonstrated meaningful anticancer activity. In the NCI-60 human tumor cell line screen, compounds with a 4-methylphenylsulfonyl (tosyl) group at C4 and a piperazine substituent at C5 exhibited average log GI50 values of -5.87 to -5.67 (corresponding to GI50 ≈ 1.3–2.1 μM) and log TGI values of -5.54 to -5.21 [1]. These compounds share the 4-sulfonyl-1,3-thiazole core with the target compound. The presence of the chlorine atom at C5 in the target compound offers a synthetic entry point for introducing diverse amine substituents (including piperazine) at this position, as demonstrated by the Turov thesis methodology [2]. The target compound can therefore be considered a 4-chlorobenzenesulfonyl variant of this scaffold, with the electronic differences potentially translating to altered potency compared to the tosyl analogs.

Anticancer Activity

Data to verify

No direct data; class benchmark logGI50 ≈ -5.87 to -5.67 (tosyl-piperazine)

Supports library synthesis entry for SAR

NCI-60 results for analogs; target compound untested

Evidence Dimension	Anticancer activity (NCI-60, mean growth inhibition)
Target Compound Data	No direct data. Structurally positioned as a synthetic precursor to C5-aminated analogs that may exhibit activity similar to or differentiated from the tosyl series.
Comparator Or Baseline	1-(4-((4-methylphenyl)sulfonyl)-2-phenyl-1,3-thiazol-5-yl)piperazine: average log GI50 = -5.87 (GI50 ≈ 1.3 μM); 1-(2,4-bis((4-methylphenyl)sulfonyl)-1,3-thiazol-5-yl)piperazine: average log GI50 = -5.67 (GI50 ≈ 2.1 μM).
Quantified Difference	Δ cannot be calculated for the target compound due to absence of direct data. The tosyl-piperazine analogs serve as the best available class benchmark.
Conditions	NCI-60 Human Tumor Cell Lines Screen, in vitro, 60 cell lines across 9 cancer types (Turov et al., 2020).

Why This Matters

For groups engaged in anticancer lead discovery, this compound represents a strategic building block for generating 4-chlorobenzenesulfonyl-substituted thiazole libraries, where the 4-chlorobenzenesulfonyl group may confer differentiated potency and selectivity profiles compared to the tosyl benchmark compounds.

• [1] Turov, K.V.; Mitiukhin, O.P.; Chumachenko, S.A.; Zyabrev, V.S.; Brovarets, V.S. Anticancer evaluation of di- and trifunctional substituted 1,3-thiazoles. Ukrainica Bioorganica Acta 2020, 15 (1), 3–12. DOI: 10.15407/bioorganica2020.01.002. View Source
• [2] Turov, K.V. Synthesis and Properties of New Di- and Trifunctionally Substituted 1,3-Thiazoles. Ph.D. Thesis, V.P. Kukhar Institute of Bioorganic Chemistry and Petrochemistry, NAS of Ukraine, 2012. View Source

Carbonic Anhydrase Inhibition: Class Relevance of Thiazole-Methylsulfonyl Derivatives

A recent study on structurally related thiazole-methylsulfonyl derivatives demonstrated promising inhibition against human carbonic anhydrase isoforms I and II (hCA I and hCA II) [1]. These compounds combine a thiazole ring with a methylsulfonyl moiety, a pharmacophore arrangement analogous to the target compound's methylsulfanyl group, which can be oxidized to a methylsulfonyl. The target compound's 4-chlorobenzenesulfonyl group may additionally contribute to CA inhibition through sulfonamide-like zinc-binding interactions. Although the target compound was not directly tested, its scaffold combines the thiazole core with two sulfur-based functional groups (sulfonyl at C4 and methylsulfanyl at C2), positioning it as a potential dual-warhead precursor for CA-targeted inhibitor design. No specific IC50 values are available for the target compound or direct comparators in this assay system.

CA Inhibition

Supporting evidence

No direct IC50; related thiazole-methylsulfonyl derivatives active against hCA I/II

Dual sulfur motif may support zinc coordination

Scaffold similarity; target compound untested

Evidence Dimension	Carbonic anhydrase inhibitory potential
Target Compound Data	Not directly tested. Contains thiazole core and sulfur-based substituents consistent with the pharmacophore model for CA inhibition.
Comparator Or Baseline	Thiazole-methylsulfonyl derivatives from Maryam et al. (2025) showed promising inhibition against hCA I and hCA II (specific IC50 values not extracted for individual compounds in the source).
Quantified Difference	No quantitative comparison possible due to absence of target compound data.
Conditions	In vitro enzyme inhibition assay; hCA I and hCA II isoforms; ACS Omega 2025 study.

Why This Matters

For groups exploring carbonic anhydrase as a therapeutic target (glaucoma, cancer, epilepsy), this compound offers a structurally distinct starting point that combines two sulfur-containing moieties rarely found together in commercial CA inhibitor scaffolds.

• [1] Maryam, Z.; Işık, A.; Bağcı, E.R.; et al. Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. ACS Omega 2025. DOI: 10.1021/acsomega.5c00509. View Source

Validated Research and Industrial Application Scenarios for 5-Chloro-4-(4-chlorobenzenesulfonyl)-2-(methylsulfanyl)-1,3-thiazole

Synthesis of C5-Diversified 1,3-Thiazole Libraries for Anticancer Lead Discovery

The target compound serves as a key synthetic intermediate for generating focused libraries of C5-substituted 1,3-thiazoles. The mobile chlorine at C5 enables regioselective introduction of amines (including piperazine and other heterocyclic amines), which is the substitution pattern associated with the most potent anticancer activity in the 1,3-thiazole class, as demonstrated by the NCI-60 screening results for tosyl-piperazine thiazoles (mean log GI50 ≈ -5.87 to -5.67) [1]. The 4-chlorobenzenesulfonyl variant may yield differentiated potency and selectivity profiles compared to the tosyl benchmark series due to altered electronic properties [2].

Carbonic Anhydrase Inhibitor Development via Dual Sulfur Pharmacophore Strategy

The compound uniquely combines a 4-chlorobenzenesulfonyl group (a potential zinc-binding motif) with a C2 methylsulfanyl group (oxidizable to methylsulfonyl for enhanced zinc coordination) on a thiazole core. This dual-sulfur architecture is rare among commercially available thiazole building blocks and aligns with the pharmacophore requirements for carbonic anhydrase inhibition recently validated in thiazole-methylsulfonyl derivatives [3]. The compound can be used directly for primary screening or as a precursor for oxidation-state diversification at the C2 sulfur.

Regioselective Nucleophilic Substitution Methodology Development

The compound's C5 chlorine is a well-characterized leaving group whose reactivity is modulated by the electronic nature of the C4 sulfonyl substituent. As demonstrated in the Turov thesis, the 4-chlorobenzenesulfonyl group enhances C5 electrophilicity relative to tosyl analogs due to its stronger electron-withdrawing character [2]. This makes the compound a valuable substrate for developing and optimizing nucleophilic aromatic substitution protocols on electron-deficient heterocycles, with applications in both academic methodology research and industrial process chemistry.

Agrochemical Building Block for Sulfur-Containing Heterocycles

Thiazole derivatives bearing sulfonyl and methylthio groups are established scaffolds in fungicide and herbicide discovery [4]. The target compound's combination of a chlorine leaving group and a methylsulfanyl moiety provides two distinct synthetic handles for generating agrochemical candidate libraries through sequential substitution and oxidation chemistry. The 4-chlorobenzenesulfonyl group additionally mimics the 4-chlorophenyl motif commonly found in commercial agrochemicals, offering a direct entry into structure-activity relationship studies for crop protection applications.

Application

Selection Property

Validation Focus

Anticancer library synthesis

C5 chloro reactivity for amine introduction

Class benchmark GI50 context

CA inhibitor design

Dual sulfur architecture for zinc binding

hCA isoform screening validation

Nucleophilic substitution methodology

Electron-deficient thiazole reactivity

Regioselectivity and substrate scope

Agrochemical building block

Chlorophenyl motif and dual synthetic handles

Crop protection SAR studies

• [1] Turov, K.V.; Mitiukhin, O.P.; Chumachenko, S.A.; Zyabrev, V.S.; Brovarets, V.S. Anticancer evaluation of di- and trifunctional substituted 1,3-thiazoles. Ukrainica Bioorganica Acta 2020, 15 (1), 3–12. DOI: 10.15407/bioorganica2020.01.002. View Source
• [2] Turov, K.V. Synthesis and Properties of New Di- and Trifunctionally Substituted 1,3-Thiazoles. Ph.D. Thesis, V.P. Kukhar Institute of Bioorganic Chemistry and Petrochemistry, NAS of Ukraine, 2012. View Source
• [3] Maryam, Z.; Işık, A.; Bağcı, E.R.; et al. Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. ACS Omega 2025. DOI: 10.1021/acsomega.5c00509. View Source
• [4] Thiazole Derivatives and Use Thereof. U.S. Patent US20080221180A1, 2008. View Source